Cas no 1804656-38-9 (6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride)

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride is a highly reactive heterocyclic building block used in pharmaceutical and agrochemical synthesis. Its key structural features—a bromo substituent, difluoromethyl group, and fluoropyridine core—enhance its versatility in cross-coupling reactions and nucleophilic substitutions. The carbonyl chloride moiety facilitates efficient acylation or amidation, enabling rapid derivatization. The electron-withdrawing fluorine atoms improve metabolic stability in bioactive compounds, while the bromine serves as a handle for further functionalization via metal-catalyzed couplings. This compound is particularly valuable in designing fluorinated analogs for drug discovery, offering precise control over molecular properties such as lipophilicity and bioavailability. Handle with care under inert conditions due to its moisture sensitivity.
6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride structure
1804656-38-9 structure
Product Name:6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride
CAS No:1804656-38-9
MF:C7H2BrClF3NO
MW:288.449090480804
CID:4860369
Update Time:2025-06-15

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride
    • Inchi: 1S/C7H2BrClF3NO/c8-3-1-2(10)4(6(9)14)5(13-3)7(11)12/h1,7H
    • InChI Key: VZIUBTAHLAEHSR-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(=O)Cl)C(C(F)F)=N1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029060999-1g
6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride
1804656-38-9 97%
1g
$1,445.30 2022-04-01

Additional information on 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1804656-38-9)

6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1804656-38-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic building blocks, which are pivotal in the synthesis of bioactive molecules. Its unique structural features, including the bromo, difluoromethyl, and fluorine substituents, make it a valuable intermediate for designing novel drug candidates and crop protection agents.

The growing demand for fluorinated compounds in modern chemistry is driven by their enhanced metabolic stability and bioavailability. Researchers frequently search for terms like "fluoropyridine applications" or "bromo-fluoropyridine synthesis", reflecting the compound's relevance in medicinal chemistry. With the rise of AI-driven drug discovery, tools like machine learning models are increasingly used to predict the reactivity and utility of such intermediates, making 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride a subject of computational studies.

One of the key advantages of this compound lies in its versatility. The presence of a reactive carbonyl chloride group allows for facile derivatization, enabling the creation of amides, esters, and other functionalized products. This property aligns with the industry's focus on green chemistry and atom-efficient reactions, as it reduces waste and simplifies purification steps. Searches for "sustainable fluorination methods" or "pyridine-based catalysts" often highlight the need for such efficient building blocks.

In the context of drug development, 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride has been explored as a precursor for kinase inhibitors and antiviral agents. The difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. This aligns with trending topics like "next-generation therapeutics" and "targeted drug delivery", which dominate scientific discussions.

From a synthetic perspective, the compound's regioselective reactivity is a focal point for chemists. Questions such as "how to functionalize bromo-fluoropyridines" or "best practices for carbonyl chloride reactions" are common in academic forums. The integration of flow chemistry techniques has further optimized its production, addressing scalability challenges often associated with multifunctional heterocycles.

Environmental considerations also play a role in its application. The fluorine atom’s ability to modulate lipophilicity and binding affinity makes this compound a candidate for biodegradable agrochemicals, a hot topic in light of global sustainability goals. Researchers investigating "eco-friendly pesticide design" frequently encounter this molecule in patent literature.

In summary, 6-Bromo-2-(difluoromethyl)-4-fluoropyridine-3-carbonyl chloride (CAS No. 1804656-38-9) exemplifies the intersection of innovation and practical utility in organic chemistry. Its multifaceted applications—from pharmaceutical intermediates to material science—ensure its continued relevance in both academic and industrial settings. As high-throughput screening and computational modeling advance, this compound is poised to remain a cornerstone in the development of next-generation chemical solutions.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd